Cas no 35688-46-1 (D-pinitol)

D-pinitol structure
D-pinitol structure
Product Name:D-pinitol
CAS No:35688-46-1
MF:C7H14O6
MW:194.182463169098
CID:2042073
Update Time:2025-04-21

D-pinitol Chemical and Physical Properties

Names and Identifiers

    • D-pinitol
    • Lucidol
    • Sequoyit
    • Sequoyitol (5-O-Methyl-myo-inosit)
    • 5D-5-O-Methyl-chiro-inositol
    • (1S,2R,3R,4R,5S,6S)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • 5-O-Methyl-myo-inositol
    • 1D-5-O-methyl-myo-inositol
    • (-)-bornesitol
    • Inositol, 2-O-methyl-, L-chiro-
    • 1D-3-O-Methyl-myo-inositol
    • 23887-12-9
    • 1D-4-O-Methyl-myo-inositol
    • bornesitol
    • 3-O-Methyl-myo-inositol
    • 1D-(1,2,4/3,5,6)-5-O-methylcyclohexanehexol
    • Quebrachit
    • Quebrachitol, (-)-
    • Sennitol
    • 4-O-Methyl-myo-inositol
    • D-1-O-Methyl-muco-inositol
    • Quebrachitol
    • L-chiro-Inositol, 2-O-methyl-
    • Matezitol
    • MLS002639102
    • 1D-5-O-methyl-chiro-inositol
    • 1D-1-O-methyl-myo-inositol
    • ConMedNP.274
    • ConMedNP.275
    • (1R,2S,3S,4S,5S,6S)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • D-(+)-pinitol
    • (-)-Quebrachitol
    • (1R,2S,3R,4S,5S,6S)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • D-Ononitol
    • D-(-)-bornesitol
    • (+)-pinitol
    • MLSMR
    • L- Bornesitol
    • SMR001548553
    • 1-O-Methyl-myo-inositol
    • 1D-2-O-methyl-chiro-inositol
    • 1D-3-O-Methyl-chiro-inositol
    • Pinitol
    • (+)-quebrachitol
    • (1S,2R,3R,4S,5S,6R)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • (1R,2S,3r,4R,5S,6r)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • Ononitol
    • Pinit
    • Sequoyitol
    • L-Quebrachitol
    • (1R,2R,3S,4S,5R,6S)-6-methoxycyclohexane-1,2,3,4,5-pentol
    • Inchi: 1S/C7H14O6/c1-13-7-5(11)3(9)2(8)4(10)6(7)12/h2-12H,1H3
    • InChI Key: DSCFFEYYQKSRSV-UHFFFAOYSA-N
    • SMILES: OC1C(O)C(O)C(OC)C(O)C1O

Computed Properties

  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • XLogP3: -1.797
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